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Compound of Interest

Compound Name: Ethylparaben-d5

Cat. No.: B030033 Get Quote

An In-depth Technical Guide to Ethylparaben-d5
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylparaben-d5 is the deuterated analog of Ethylparaben, a widely used antimicrobial

preservative in cosmetics, pharmaceuticals, and food products. The replacement of five

hydrogen atoms with deuterium on the ethyl group makes it a valuable tool in analytical and

research applications, primarily as an internal standard for the quantification of Ethylparaben in

various matrices using mass spectrometry-based methods. Its chemical and physical

properties are nearly identical to those of its non-deuterated counterpart, but its increased

mass allows for clear differentiation in mass spectrometric analysis. This guide provides a

comprehensive overview of the chemical properties, synthesis, analytical methodologies, and

safety considerations for Ethylparaben-d5.

Chemical Properties
Ethylparaben-d5, also known as 1,1,2,2,2-pentadeuterioethyl 4-hydroxybenzoate, is a white

solid at room temperature.[1] Its fundamental chemical and physical properties are summarized

in the table below.
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Property Value Reference

Chemical Name
1,1,2,2,2-pentadeuterioethyl 4-

hydroxybenzoate

Synonyms

Ethyl-d5 Paraben, 4-

Hydroxybenzoic Acid Ethyl-d5

Ester

[1]

CAS Number 126070-21-1

Molecular Formula C₉H₅D₅O₃

Molecular Weight 171.20 g/mol

Exact Mass 171.094377906 Da

Appearance White Solid

Melting Point 108-110 °C

Storage Temperature 2-8°C Refrigerator

Synthesis of Ethylparaben-d5
The synthesis of Ethylparaben-d5 is not commonly detailed in standard literature but can be

reliably achieved through the esterification of 4-hydroxybenzoic acid with deuterated ethanol

(ethanol-d6). This reaction, a standard Fischer esterification, is typically acid-catalyzed.

Experimental Protocol: Synthesis
Objective: To synthesize Ethylparaben-d5 via Fischer esterification of 4-hydroxybenzoic acid

and ethanol-d6.

Materials:

4-hydroxybenzoic acid

Ethanol-d6 (C₂D₆O)

p-Toluenesulfonic acid (catalyst)
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Toluene (for azeotropic removal of water)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Organic solvents for extraction and purification (e.g., ethyl acetate, hexane)

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine 4-hydroxybenzoic acid, a molar excess of ethanol-d6, and a catalytic amount of p-

toluenesulfonic acid in toluene.

Heat the mixture to reflux. The water formed during the esterification will be azeotropically

removed and collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material

is consumed.

Once the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with ethyl acetate and wash sequentially with saturated sodium

bicarbonate solution to neutralize the acid catalyst, and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude Ethylparaben-d5 by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexane/ethyl acetate) to yield a white crystalline solid.

Confirm the identity and purity of the product using techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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